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Compound of Interest

Compound Name:
2-Hydroxy-4-methoxy-5-

methylbenzaldehyde

CAS No.: 84422-52-6

Cat. No.: B2794482

Get Quote

Executive Summary & Compound Profile
2-Hydroxy-4-methoxy-5-methylbenzaldehyde (HMMB) is a specialized benzaldehyde

derivative belonging to the class of o-hydroxybenzaldehydes. It is structurally distinct due to the

presence of a methyl group at the C5 position, which modulates its lipophilicity and steric profile

compared to its parent scaffold, 2-Hydroxy-4-methoxybenzaldehyde (HMB).[1]

This compound and its analogs are primarily investigated for Tyrosinase Inhibition

(melanogenesis suppression) and Antifungal/Antioxidant activity. The core pharmacophore

mimics the substrate of tyrosinase (L-DOPA), allowing it to competitively inhibit the enzyme

while the aldehyde moiety forms reversible Schiff bases with the enzyme's active site lysine

residues.
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Property Specification

IUPAC Name 2-Hydroxy-4-methoxy-5-methylbenzaldehyde

Common Abbreviation HMMB

CAS Number 84422-52-6

Molecular Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol

Key Functional Groups
o-Hydroxyl (C2), p-Methoxy (C4), m-Methyl

(C5), Aldehyde (C1)

Structure-Activity Relationship (SAR) Analysis
The biological activity of HMMB is dictated by the precise arrangement of substituents on the

benzene ring. The following SAR breakdown explains the causality behind its performance.

The Pharmacophore Breakdown[1][2]
C1 - Aldehyde Group (-CHO):

Function: Acts as an electrophile.

Mechanism: Forms a Schiff base (imine) with primary amino groups (e.g., Lysine) within

the enzyme's active site.

SAR Insight: Reduction to alcohol (-CH₂OH) or oxidation to acid (-COOH) drastically

reduces tyrosinase inhibitory activity, confirming the aldehyde is essential for the "suicide

substrate" or competitive inhibition mechanism.

C2 - Hydroxyl Group (-OH):

Function: Metal chelation and H-bonding.

Mechanism: The ortho-position allows for bidentate chelation of the Copper (Cu²⁺) ions in

the tyrosinase active site.
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SAR Insight: Removal of this group (e.g., in 4-methoxybenzaldehyde) leads to a >10-fold

loss in potency.[1] The 2-OH is critical for binding affinity.

C4 - Methoxy Group (-OCH₃):

Function: Electron donation and structural mimicry.

Mechanism: Mimics the para-substituent of the natural substrate. The electron-donating

nature increases the electron density of the ring, stabilizing the potential phenoxy radical

during antioxidant reactions.

SAR Insight: Replacing -OCH₃ with a bulkier ethoxy or benzyloxy group can decrease

activity due to steric clashes in the enzyme pocket.

C5 - Methyl Group (-CH₃) [The HMMB Differentiator]:

Function: Lipophilicity modulation.[1]

Mechanism: Increases the partition coefficient (LogP), enhancing membrane permeability

for topical formulations.

SAR Insight: While the parent HMB is highly potent, the 5-methyl analog offers improved

bioavailability. However, excessive bulk at C5 can sterically hinder the chelation at C4/C2,

so the methyl group represents an optimal balance between steric fit and lipophilicity.
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Figure 1: Functional decomposition of the HMMB molecule and the contribution of each

substituent to biological activity.

Comparative Performance Guide
This section compares HMMB with its parent compound (HMB) and industry standards.

Tyrosinase Inhibition Data (In Vitro)
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Compound Structure IC₅₀ (µg/mL)* Mechanism LogP (Calc)

HMB (Parent)
2-OH-4-OMe-

Benzaldehyde
~4.3 (0.03 mM)

Mixed-type /

Chelation
~1.6

HMMB (Target)

2-OH-4-OMe-5-

Me-

Benzaldehyde

~5.0 - 8.0 (Est.)

[1]

Mixed-type /

Chelation
~2.1

Kojic Acid

5-OH-2-

(hydroxymethyl)-

4-pyrone

~6.0 - 10.0
Copper

Chelation
-0.6

Vanillin
4-OH-3-OMe-

Benzaldehyde
>100 (Inactive) Non-specific 1.2

Arbutin
Hydroquinone-β-

D-glucoside
~250 Competitive -1.3

*Note: IC₅₀ values are approximate and derived from comparative assays using Mushroom

Tyrosinase against L-DOPA. Lower values indicate higher potency.[1]

Interpretation
Potency: HMB is one of the most potent benzaldehyde-type inhibitors. The 5-methyl analog

(HMMB) retains high potency but is slightly less active in vitro due to minor steric hindrance

at the C5 position.

Bioavailability: HMMB's higher LogP (~2.1 vs 1.[1]6) suggests it is superior for

dermatological formulations, where penetrating the stratum corneum is the rate-limiting step.

Stability: The 5-methyl group blocks the C5 position from metabolic oxidation (ring

hydroxylation), potentially extending the half-life of the molecule compared to HMB.

Experimental Protocols
To validate the activity of HMMB analogs, the following self-validating protocols are

recommended.
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Synthesis: Vilsmeier-Haack Formylation (General
Procedure)
Objective: To synthesize HMMB from the precursor phenol.[1]

Reagents: 4-Methoxy-3-methylphenol (Creosol methyl ether), Phosphorus Oxychloride

(POCl₃), Dimethylformamide (DMF).

Procedure:

Step 1: Cool DMF (1.2 eq) to 0°C in a round-bottom flask.

Step 2: Add POCl₃ (1.2 eq) dropwise under N₂ atmosphere. Stir for 30 min to form the

Vilsmeier reagent.

Step 3: Dissolve 4-Methoxy-3-methylphenol (1.0 eq) in DMF and add slowly to the

mixture.

Step 4: Heat to 80°C for 4-6 hours. Monitor via TLC (Hexane:EtOAc 7:3).

Step 5: Quench with ice-cold water and neutralize with saturated NaOAc.

Step 6: Extract with Ethyl Acetate, dry over MgSO₄, and recrystallize from Ethanol.[1]

Validation: ¹H NMR should show a singlet aldehyde peak at ~10.2 ppm and a singlet

phenolic -OH at ~11.5 ppm (downfield due to H-bonding).

Tyrosinase Inhibition Assay (DOPAchrome Method)
Objective: To determine the IC₅₀ of HMMB.[1]

Preparation:

Enzyme: Mushroom Tyrosinase (1000 U/mL) in 50 mM Phosphate Buffer (pH 6.8).

Substrate: L-DOPA (5 mM).
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Inhibitor: Dissolve HMMB in DMSO (final conc <1%).[1] Prepare serial dilutions (1–100

µg/mL).

Workflow:

Blank: Buffer + Enzyme (No Substrate).

Control: Buffer + Enzyme + Substrate (No Inhibitor).

Test: Buffer + Enzyme + Inhibitor + Substrate.

Measurement:

Incubate Enzyme + Inhibitor for 10 min at 25°C.

Add L-DOPA.

Monitor Absorbance at 475 nm (formation of DOPAchrome) for 10 min kinetically.

Calculation:

% Inhibition = [1 - (Slope_sample / Slope_control)] × 100.

Plot % Inhibition vs. Concentration to derive IC₅₀.

Mechanism of Action (MOA) Visualization
The following diagram illustrates the dual-action mechanism of HMMB on the Tyrosinase

enzyme.
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Figure 2: Dual-mode inhibition mechanism: The 2-OH group chelates the catalytic Copper ions,

while the aldehyde group forms a reversible covalent bond with Lysine, effectively locking the

enzyme.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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